3-(2-Hydroxymethylphenyl)-2-methoxybenzoic acid, 95%

• IUPAC Name: 3-[2-(hydroxymethyl)phenyl]-2-methoxybenzoic acid
• InChI: InChI=1S/C15H14O4/c1-19-14-12(7-4-8-13(14)15(17)18)11-6-3-2-5-10(11)9-16/h2-8,16H,9H2,1H3,(H,17,18)
• InChI Key: FMFBVFRCTFHBTL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC=C1C(=O)O)C2=CC=CC=C2CO
• Molecular Formula: C15H14O4
• DSSTOX Substance ID: DTXSID00689051
• Molecular Weight: 258.27 g/mol
• CAS RN: 1261993-81-0

Description

3-(2-Hydroxymethylphenyl)-2-methoxybenzoic acid, also known as 3-HMB, is an organic compound with a molecular formula of C10H10O4. It is a white, crystalline solid with a melting point of 191-193°C. It is soluble in water and ethanol, and insoluble in most organic solvents. 3-HMB is a derivative of phenolic acid and is used in a variety of applications, including as a precursor for the synthesis of other organic compounds and as a pharmaceutical intermediate.

Mechanism of Action

The mechanism of action of 3-(2-Hydroxymethylphenyl)-2-methoxybenzoic acid, 95% is not fully understood. It is believed that 3-(2-Hydroxymethylphenyl)-2-methoxybenzoic acid, 95% may act as an antioxidant, scavenging reactive oxygen species and preventing oxidative damage to cells. It is also thought to inhibit the activity of enzymes involved in the metabolism of fatty acids, which could lead to reduced levels of circulating lipids.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(2-Hydroxymethylphenyl)-2-methoxybenzoic acid, 95% have been studied in various animal models. Studies have shown that 3-(2-Hydroxymethylphenyl)-2-methoxybenzoic acid, 95% has anti-inflammatory, anti-oxidant, and anti-tumor effects. It has also been shown to reduce the levels of circulating lipids, cholesterol, and triglycerides. In addition, 3-(2-Hydroxymethylphenyl)-2-methoxybenzoic acid, 95% has been shown to reduce the levels of certain inflammatory cytokines, such as tumor necrosis factor-alpha and interleukin-6.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-(2-Hydroxymethylphenyl)-2-methoxybenzoic acid, 95% in laboratory experiments is its low cost and easy availability. It is also relatively stable, with a shelf life of up to two years. However, it is not soluble in organic solvents and therefore cannot be used in organic synthesis reactions. In addition, it is not approved for use in humans, and therefore its effects on humans are not well understood.

Future Directions

The potential applications of 3-(2-Hydroxymethylphenyl)-2-methoxybenzoic acid, 95% are still being explored. Future research could focus on further elucidating the biochemical and physiological effects of 3-(2-Hydroxymethylphenyl)-2-methoxybenzoic acid, 95%, as well as its potential use as a pharmaceutical intermediate. In addition, further studies could be conducted to investigate the potential use of 3-(2-Hydroxymethylphenyl)-2-methoxybenzoic acid, 95% as a corrosion inhibitor in metalworking fluids. Finally, further research could be conducted to investigate the potential use of 3-(2-Hydroxymethylphenyl)-2-methoxybenzoic acid, 95% in the synthesis of other organic compounds.

Synthesis Methods

3-(2-Hydroxymethylphenyl)-2-methoxybenzoic acid, 95% can be synthesized by the reaction of 2-hydroxymethylphenol and methoxybenzaldehyde in the presence of an acid catalyst. The reaction is typically carried out in an aqueous solution at a temperature of 60-80°C. The reaction is usually complete in less than one hour. After the reaction is complete, the product is isolated by filtration and recrystallized from an ethanol-water mixture.

Scientific Research Applications

3-(2-Hydroxymethylphenyl)-2-methoxybenzoic acid, 95% has been studied for its potential applications in various scientific fields. It has been used as a starting material for the synthesis of other organic compounds, such as 1,4-dihydroxybenzene, which is used in the synthesis of various pharmaceuticals. 3-(2-Hydroxymethylphenyl)-2-methoxybenzoic acid, 95% has also been studied for its potential use as a corrosion inhibitor in metalworking fluids.